2,6-Dimethyl-8-(pentan-3-yl)imidazo[1,2-b]pyridazine

• IUPAC Name: 2,6-dimethyl-8-pentan-3-ylimidazo[1,2-b]pyridazine
• InChI: InChI=1S/C13H19N3/c1-5-11(6-2)12-7-9(3)15-16-8-10(4)14-13(12)16/h7-8,11H,5-6H2,1-4H3
• InChI Key: NGLDXBUBHKWYHD-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C1=CC(=NN2C1=NC(=C2)C)C
• Molecular Formula: C13H19N3
• DSSTOX Substance ID: DTXSID60739142
• Molecular Weight: 217.31 g/mol
• CAS RN: 910552-63-5

Description

“2,6-Dimethyl-8-(pentan-3-yl)imidazo[1,2-b]pyridazine” is a compound that falls under the class of imidazo[1,2-b]pyridazines. Imidazo[1,2-b]pyridazines have been identified as IL-17A inhibitors, which are used for treating diseases like psoriasis, rheumatoid arthritis, and multiple sclerosis.

Mechanism of Action

Imidazo[1,2-b]pyridazines, including “2,6-Dimethyl-8-(pentan-3-yl)imidazo[1,2-b]pyridazine”, act as IL-17A inhibitors. IL-17A is a major pathological cytokine secreted from Th17 cells, which plays a key part in chronic inflammation and is a major driver of tissue damage.

Synthesis routes and methods

Procedure details

Heat 850 mg (4.74 mmol) of 4-(1-ethyl-propyl)-6-methyl-pyridazin-3-ylamine and 0.415 ml (5.22 ml) of chloroacetone in 20 ml of ethanol in microwave at 110° C. for 35 minutes. Add 1.2 g (14.2 mmol) of sodium bicarbonate and heat in oil bath with reflux condensor at 100° C. overnight. Evaporate solvents, take up in ethyl acetate and wash 3 X's with brine. Dry over sodium sulfate, filter, and evaporate to a brown oil. Chromatograph using hexanes to 6:1 hex:ethyl acetate to ethyl acetate gradient. Collect title compound as oil weighing 3.69 g (17.0 mmol, 84.4%). 1H-NMR (DMSO-d6): δ 7.34 (s, 1H); 6.84 (s, 1H); 2.85-3.10 (m, 1H); 2.43 (s, 3H); 2.32 (s, 3H); 1.70-1.80 (m, 4H); 0.712 (t, J=7.49 Hz, 6H) ppm. MS/ES+=219 (100%, M+2).